N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C25H29N5O5S2/c1-17-12-14-30(15-13-17)37(34,35)23-8-4-20(5-9-23)24(31)28-21-6-10-22(11-7-21)36(32,33)29-25-26-18(2)16-19(3)27-25/h4-11,16-17H,12-15H2,1-3H3,(H,28,31)(H,26,27,29)
• InChI Key: UADADCIGCOPHMF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC(=CC(=N4)C)C
• Molecular Formula: C25H29N5O5S2
• Molecular Weight: 543.7 g/mol

Description

N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C25H29N5O5S2 and its molecular weight is 543.66. The purity is usually 95%.
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Scientific Research Applications

Interactions with Biological Systems

Research has shown the synthesis of novel p-hydroxycinnamic acid derivatives, including compounds structurally related to N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide. These compounds have been investigated for their interactions with bovine serum albumin (BSA), demonstrating potential applications in understanding protein-ligand interactions. The study provided insights into the binding constants, thermodynamic parameters, and conformational changes in BSA upon binding with these derivatives, highlighting their significance in biochemistry and pharmaceutical sciences (Meng et al., 2012).

Synthesis of Novel Derivatives

The compound has also been a precursor in the synthesis of novel reactive dyes possessing simultaneous insect-repellent and anti-bacterial properties. By combining the structural features of sulfonamides and N,N-Diethyl-m-toluamide (DEET), researchers developed azo reactive dyes designed for textile applications, offering both anti-bacterial activities and protection against insects. This innovative approach demonstrates the compound's versatility in contributing to the development of functional materials with enhanced properties (Mokhtari et al., 2014).

Material Science Applications

In material science, the compound and its derivatives have been explored for the synthesis of new aromatic polymers containing 1,3,5-triazine rings and long alkyl side chains. These polymers exhibit unique solubility properties and thermal stability, making them potential candidates for advanced material applications. The research into these polymers underscores the compound's utility in creating new materials with specific physical and chemical properties, catering to the needs of various industrial applications (Lin et al., 1990).